Cas no 252563-25-0 (2-Fluoro-4-thiazol-4-yl-phenol)

• Product Name: 2-Fluoro-4-thiazol-4-yl-phenol
• CAS No: 252563-25-0
• MF: C₉H₆FNOS
• MW: 195.213444232941
• CID: 5214018
• Update Time: 2025-06-08

2-Fluoro-4-thiazol-4-yl-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-thiazol-4-yl-phenol
• Phenol, 2-fluoro-4-(4-thiazolyl)-

• Inchi： 1S/C9H6FNOS/c10-7-3-6(1-2-9(7)12)8-4-13-5-11-8/h1-5,12H
• InChI Key： YVCOYZFLAVPLLH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CSC=N2)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-Fluoro-4-thiazol-4-yl-phenol

Comprehensive Overview of 2-Fluoro-4-thiazol-4-yl-phenol (CAS No. 252563-25-0): Properties, Applications, and Research Insights

2-Fluoro-4-thiazol-4-yl-phenol (CAS No. 252563-25-0) is a fluorinated aromatic compound featuring a thiazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique molecule combines a phenol backbone with a fluoro substituent and a thiazol-4-yl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₆FNOS, and precise structural attributes contribute to its relevance in modern drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-Fluoro-4-thiazol-4-yl-phenol has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently explore its potential in designing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance solutions. The compound's thiazole ring is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, including antifungals and antivirals.

From a synthetic chemistry perspective, CAS No. 252563-25-0 serves as a key building block for heterocyclic derivatives. Its fluoro group enables selective functionalization, while the phenol moiety offers sites for further modifications like etherification or esterification. These properties make it invaluable for high-throughput screening libraries and structure-activity relationship (SAR) studies. Notably, its solubility in organic solvents like DMSO and methanol facilitates its use in medicinal chemistry workflows.

Environmental and regulatory considerations are also critical when discussing 2-Fluoro-4-thiazol-4-yl-phenol. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The compound's stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further enhance its appeal for sustainable research practices.

Emerging applications of 252563-25-0 extend to material science, where its aromatic and heterocyclic structure contributes to the development of organic semiconductors and ligands for catalysis. As industries prioritize renewable energy and smart materials, this compound's role in synthesizing advanced polymers and coatings is being actively investigated.

For researchers sourcing 2-Fluoro-4-thiazol-4-yl-phenol, quality parameters such as purity (≥98% by HPLC), storage conditions (2–8°C), and supplier reliability are paramount. Analytical techniques like NMR and LC-MS are routinely employed to verify its identity and purity, ensuring reproducibility in experimental results.

In summary, CAS No. 252563-25-0 represents a multifaceted compound with broad utility across life sciences and industrial chemistry. Its synergy with cutting-edge research themes—such as drug repurposing, bioconjugation, and catalysis—positions it as a valuable asset for innovators addressing global health and technology challenges.